(5Z)-5-benzylideneimidazolidine-2,4-dione
Overview
Description
Synthesis Analysis
The synthesis of (5Z)-5-benzylideneimidazolidine-2,4-dione involves the reaction of hydantoin with benzaldehyde . In one study, two series of new 5-benzylidenethiazolidine-2,4-diones bearing benzenesulfonamide moiety were designed and synthesized . The synthesized compounds were evaluated for several biological activities, including cytotoxicity, histone deacetylation, and protein phosphatase 1B (PTP1B) inhibitory effects .
Molecular Structure Analysis
The molecular structure of (5Z)-5-benzylideneimidazolidine-2,4-dione shows normal bond lengths and angles . The dihedral angle between the mean planes of the imidazolidine-2,4-dione fragment and the benzene ring is 24.97 (2)° .
Chemical Reactions Analysis
(5Z)-5-benzylideneimidazolidine-2,4-dione is involved in various chemical reactions. For instance, significant improvements were made in the CC bond reduction in the benzylidene-thiazolidinedione intermediate in the synthesis of pioglitazone hydrochloride .
Physical And Chemical Properties Analysis
The physical and chemical properties of (5Z)-5-benzylideneimidazolidine-2,4-dione include a molecular weight of 188.18 g/mol. The compound has a molecular formula of C10H8N2O2.
Scientific Research Applications
Pharmacology: Antiproliferative Agents
5-Benzylidenehydantoin derivatives have been synthesized and evaluated for their antiproliferative activity on the human lung adenocarcinoma A549 cell line . These compounds, particularly UPR1024, have shown to inhibit EGFR autophosphorylation and induce DNA damage in cancer cells, suggesting their potential as anticancer agents .
Medicinal Chemistry: EGFR Inhibitors
In medicinal chemistry, 5-Benzylidenehydantoin has been reported as a new class of EGFR inhibitors . The synthesis of a library of these compounds has provided insights into their role as EGFR inhibitors, which could lead to the development of new therapeutic drugs for treating various cancers .
Biochemistry: Enzyme Inhibition
5-Benzylidenehydantoin derivatives have been identified as inhibitors of protein kinase C, which is significant in the study of signal transduction pathways in biochemistry . This application is crucial for understanding cellular processes and developing targeted biochemical interventions.
Organic Synthesis: Catalysts
The compound has been used in organic synthesis, particularly in the preparation of derivatives through Knoevenagel condensation reactions . These reactions are essential for creating various bioactive molecules, highlighting the compound’s role in synthetic organic chemistry.
Industrial Applications: Medicine Synthesis
5-Benzylidenehydantoin is found in several medicines currently in clinical use . Its derivatives have been synthesized for potential use in the pharmaceutical industry, demonstrating the compound’s industrial significance.
Environmental Applications: Pollutant Adsorption
While direct references to 5-Benzylidenehydantoin in environmental applications are limited, related materials like layered double hydroxides (LDHs) have been used for adsorption of atmospheric and aqueous pollutants . The compound’s structural properties could be explored for similar environmental applications.
Agricultural Chemistry: Herbicidal Activity
Naturally occurring hydantoin-containing compounds, such as hydantocidin, have been reported to possess herbicidal activity . This suggests that 5-Benzylidenehydantoin derivatives could be explored for their potential use in agricultural chemistry as herbicides.
Biomedical Research: Antimicrobial Activities
The ethanolic extract of the Red Sea sponge Hemimycale arabica, which contains 5-Benzylidenehydantoin derivatives, has displayed moderate antiproliferative activity against human cervical carcinoma cells and antimicrobial activities . This points to the compound’s potential applications in biomedical research and antimicrobial therapy.
Mechanism of Action
Target of Action
The primary target of 5-Benzylidenehydantoin is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a receptor tyrosine kinase, which is a key component of many signaling pathways that contribute to cell proliferation and survival .
Mode of Action
5-Benzylidenehydantoin, also known as UPR1024, is a novel EGFR tyrosine kinase inhibitor . Its structure is designed to interact at the ATP-binding site of EGFR . This interaction inhibits the autophosphorylation of EGFR, thereby blocking the downstream signaling pathways that lead to cell proliferation .
Biochemical Pathways
The inhibition of EGFR by 5-Benzylidenehydantoin affects several biochemical pathways. It leads to an accumulation of cells in the S phase of the cell cycle, indicating a disruption in cell cycle progression . Additionally, it induces significant levels of DNA strand breaks, which are associated with increased expression of p53 and p21 WAF1 proteins . These proteins play crucial roles in cell cycle regulation and apoptosis, suggesting that 5-Benzylidenehydantoin has an additive mechanism of action .
Pharmacokinetics
It is known that compounds containing a hydantoin moiety are found in several medicines in clinical use . The presence of a lipophilic substituent at position 1 of the hydantoin nucleus seems to be important for the antiproliferative activity of these compounds .
Result of Action
The action of 5-Benzylidenehydantoin results in both antiproliferative and proapoptotic effects . It inhibits cell proliferation and induces apoptosis in non-small cell lung cancer cell lines . Apoptotic cell death is noted after treatment with 5-Benzylidenehydantoin at concentrations above 10 μmol/L for more than 24 hours, with involvement of both the extrinsic and intrinsic pathways .
Action Environment
It is worth noting that the presence of wild-type p53 improves the drug efficacy, although the effect is also detectable in p53 null cells . This suggests that the cellular environment and genetic context can influence the compound’s action.
Future Directions
(5Z)-5-benzylideneimidazolidine-2,4-dione has a wide range of applications in scientific research. Future research may focus on exploring its potential uses in various fields, including its biological activities such as cytotoxicity, histone deacetylation, and protein phosphatase 1B (PTP1B) inhibitory effects .
properties
IUPAC Name |
(5Z)-5-benzylideneimidazolidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c13-9-8(11-10(14)12-9)6-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)/b8-6- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDTSPKADQGPZFS-VURMDHGXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=C2C(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C\2/C(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701244490 | |
Record name | (5Z)-5-(Phenylmethylene)-2,4-imidazolidinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701244490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Benzylidenehydantoin | |
CAS RN |
74805-60-0, 3775-01-7 | |
Record name | (5Z)-5-(Phenylmethylene)-2,4-imidazolidinedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74805-60-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | MLS002667257 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=49418 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (5Z)-5-(Phenylmethylene)-2,4-imidazolidinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701244490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5Z)-5-Benzylideneimidazolidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.219.383 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-Imidazolidinedione, 5-(phenylmethylene) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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